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Compound of Interest

Compound Name: 2,7-Dichloroquinoxaline

Cat. No.: B1302706 Get Quote

This guide provides essential technical data for 2,7-Dichloroquinoxaline, a chemical

compound relevant to researchers, scientists, and professionals in the field of drug

development.

Data Presentation
The fundamental molecular properties of 2,7-Dichloroquinoxaline are summarized in the table

below for clear and easy reference.

Property Value Source

Molecular Formula C₈H₄Cl₂N₂

PubChem[1], Santa Cruz

Biotechnology[2], P&S

Chemicals[3]

Molecular Weight 199.03 g/mol PubChem[1]

Alternate Molecular Weight 199.04 g/mol Santa Cruz Biotechnology[2]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical compound, its

molecular formula, and its corresponding molecular weight.
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Caption: Relationship between Compound, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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